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Compound of Interest

Compound Name: cis-J-113863

Cat. No.: B2807753 Get Quote

Disclaimer: The following procedures are based on general best practices for the disposal of

laboratory research chemicals. A specific Safety Data Sheet (SDS) for cis-J-113863 was not

found. Therefore, it is imperative to obtain and consult the official SDS from the supplier for

detailed and compound-specific disposal instructions before handling this chemical. This guide

is intended for informational purposes for researchers, scientists, and drug development

professionals and should be supplemented by your institution's Environmental Health and

Safety (EHS) protocols.

Immediate Safety and Logistical Information
Proper disposal of laboratory chemicals is a critical aspect of ensuring a safe and compliant

research environment. For a research compound like cis-J-113863, a chemokine receptor

antagonist, a structured approach to waste management is essential to protect personnel and

the environment. Unidentified or improperly disposed chemical waste can lead to hazardous

reactions and regulatory violations.

Core Principles of Laboratory Waste Management:

Proactive Planning: Disposal procedures should be considered before beginning any

experiment.[1]

Segregation: Chemical waste must be segregated based on its hazard class to prevent

dangerous reactions.[1][2][3] Incompatible chemicals should never be mixed in the same

waste container.
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Labeling: All waste containers must be clearly and accurately labeled with their contents.[1]

[4][5]

Containment: Use appropriate, sealed, and leak-proof containers for waste collection.[4][5]

Institutional Protocols: Always adhere to your institution's specific guidelines for hazardous

waste disposal, which are designed to comply with local and federal regulations.

Quantitative Data for General Chemical Waste
Disposal
The following table summarizes key quantitative parameters often found in general laboratory

chemical waste disposal protocols. These values are illustrative and must be confirmed with

your institution's EHS guidelines and the specific SDS for cis-J-113863.
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Parameter Guideline Rationale

pH for Aqueous Waste

Neutral pH range (typically 5.5

- 9.0) for sewer disposal, if

permitted.[2]

To prevent corrosion of

plumbing and adverse effects

on wastewater treatment

systems.

Solvent Concentration

Halogenated and non-

halogenated solvents must be

collected separately.[1][3][6]

Halogenated solvents often

require specific and more

costly disposal methods.[6]

Container Fill Level
Do not fill containers beyond

90% capacity.

To allow for vapor expansion

and prevent spills during

transport.

Satellite Accumulation

Maximum of 55 gallons of

hazardous waste or 1 quart of

acutely hazardous waste may

be stored in a lab's satellite

accumulation area.

Regulatory limits to minimize

the quantity of hazardous

materials in work areas.

Empty Container Rinsing

Triple rinse containers that

held acutely hazardous waste

with a suitable solvent; collect

the rinsate as hazardous

waste.[3][5][7]

To ensure the removal of

residual hazardous material

before the container is

disposed of as non-hazardous.

Detailed Protocol for the Disposal of cis-J-113863
The following is a step-by-step guide for the proper disposal of cis-J-113863, assuming it is

treated as a potentially hazardous research chemical in the absence of a specific SDS.

Step 1: Personal Protective Equipment (PPE)

Before handling cis-J-113863 or its waste, don appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.[8]

Step 2: Waste Characterization and Segregation
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Treat all waste containing cis-J-113863 as hazardous chemical waste.

Solid Waste: Collect any solid cis-J-113863, contaminated labware (e.g., pipette tips,

weighing boats), and contaminated PPE in a designated, clearly labeled hazardous waste

container.

Liquid Waste:

Collect solutions containing cis-J-113863 in a separate, sealed, and clearly labeled liquid

waste container.

Do not mix with other incompatible waste streams. For instance, keep organic solvent

waste separate from aqueous waste.[2]

Step 3: Container Management

Use containers that are compatible with the chemical properties of the waste.

Label the waste container with "Hazardous Waste," the full chemical name "cis-J-113863,"

and the approximate concentration and volume.[2]

Keep the waste container sealed except when adding waste.[5]

Step 4: Storage

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is away from general traffic and incompatible materials.[3]

Step 5: Disposal Request

Once the waste container is full (not exceeding 90% capacity), or if the experiment is

complete, arrange for pickup by your institution's EHS department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Step 6: Decontamination of Empty Containers
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If the original container of cis-J-113863 is empty, it must be decontaminated before being

disposed of as regular lab glass or plastic.

Triple rinse the empty container with a suitable solvent that can dissolve cis-J-113863.

Collect the rinsate as hazardous liquid waste.[7]

After triple rinsing and air drying, deface or remove the original label and dispose of the

container according to your institution's guidelines for clean labware.[3][7]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of cis-J-113863.
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Caption: Workflow for the disposal of cis-J-113863 waste.
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Caption: Decontamination procedure for empty cis-J-113863 containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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